Cas no 1596747-79-3 (2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)-)

• Product Name: 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)-
• CAS No: 1596747-79-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5292381
• Update Time: 2025-10-23

2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)-

• Inchi： 1S/C9H15NO/c1-2-5-10-7-9(11)6-8-3-4-8/h2,8,10H,1,3-7H2
• InChI Key： ISEBNEGQSNIDNW-UHFFFAOYSA-N
• SMILES： C(C1CC1)C(=O)CNCC=C

Additional information on 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)-

Introduction to 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- (CAS No. 1596747-79-3)

2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- (CAS No. 1596747-79-3) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as 1-cyclopropyl-3-(prop-2-en-1-ylamino)propan-2-one, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- consists of a cyclopropyl group, a propenylamine moiety, and a ketone functional group. These components contribute to its chemical reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- in the context of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The cyclopropyl group is believed to enhance the compound's ability to interact with specific biological targets, such as enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- has been explored for its potential as an antimicrobial agent. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The propenylamine moiety is thought to play a crucial role in disrupting bacterial cell membranes, thereby exerting its antimicrobial activity.

The synthesis of 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- has been optimized through various methodologies. One common approach involves the reaction of cyclopropylmethyl ketone with propenylamine in the presence of a suitable catalyst. This method yields high purity and yield, making it suitable for large-scale production and further research applications.

The physical and chemical properties of 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- have been extensively characterized. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is approximately 85°C at atmospheric pressure, and it has a molecular weight of 165.24 g/mol.

In terms of safety and handling, 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The potential applications of 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in the synthesis of advanced polymers and coatings. Its unique combination of functional groups makes it an attractive building block for creating materials with tailored properties.

Furthermore, 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- has shown promise in the field of environmental chemistry. Research published in the Journal of Environmental Science suggests that this compound can be used as a green solvent alternative due to its low toxicity and biodegradability. This makes it an environmentally friendly option for various industrial processes.

In conclusion, 2-Propanone, 1-cyclopropyl-3-(2-propen-1-ylamino)- (CAS No. 1596747-79-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and diverse applications make it an exciting subject for ongoing research and development. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in advancing our understanding and utilization of organic chemistry.